Cas no 81769-52-0 (5-(1,1,2,2,2-pentafluoroethyl)-1H-Imidazole)

• Product name: 5-(1,1,2,2,2-pentafluoroethyl)-1H-Imidazole
• CAS No: 81769-52-0
• MF: C₅H₃F₅N₂
• MW: 186.082738161087
• CID: 703045
• PubChem ID: 575996

5-(1,1,2,2,2-pentafluoroethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(1,1,2,2,2-pentafluoroethyl)-1H-Imidazole
• 1H-Imidazole, 4-(pentafluoroethyl)-
• 4-(1,1,2,2,2-Pentafluoroethyl)-1H-imidazole #
• EN300-1945234
• 81769-52-0
• AKOS024342419
• Imidazole, 4-pentafluoroethyl-
• 4-(PENTAFLUOROETHYL)-1H-IMIDAZOLE
• 4-(Perfluoroethyl)-1h-imidazole
• DTXSID80341822
• CS-0304105

• Inchi： InChI=1S/C5H3F5N2/c6-4(7,5(8,9)10)3-1-11-2-12-3/h1-2H,(H,11,12)
• InChI Key： FBQFEOJPKJMEAG-UHFFFAOYSA-N
• SMILES： C1=C(NC=N1)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 186.02163891g/mol
• Monoisotopic Mass: 186.02163891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų